Cas no 41056-90-0 (3-Methylthiophene-2-carbaldehyde oxime)

3-Methylthiophene-2-carbaldehyde oxime is a heterocyclic oxime derivative characterized by its thiophene backbone with a methyl substituent at the 3-position and an oxime functional group at the 2-position. This compound is of interest in organic synthesis and pharmaceutical research due to its reactivity as a versatile intermediate. The oxime group enables further functionalization, making it useful in the preparation of heterocyclic compounds, ligands, or bioactive molecules. Its thiophene core contributes to potential applications in materials science, particularly in the development of conjugated systems. The compound’s stability and well-defined structure facilitate precise modifications in synthetic pathways. Proper handling and storage are recommended to maintain its integrity.
3-Methylthiophene-2-carbaldehyde oxime structure
41056-90-0 structure
Product Name:3-Methylthiophene-2-carbaldehyde oxime
CAS No:41056-90-0
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD00832733
CID:328007
PubChem ID:9582895
Update Time:2025-06-09

3-Methylthiophene-2-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

    • 3-Methylthiophene-2-carbaldehyde oxime
    • 2-Thiophenecarboxaldehyde,3-methyl-, oxime
    • 3-METHYLTHIOPHENE-2-CARBOXALDEHYDE OXIME
    • 3-methyl-2-thiophenecarboxaldoxime
    • 41056-90-0
    • (E)-N-[(3-METHYLTHIOPHEN-2-YL)METHYLIDENE]HYDROXYLAMINE
    • CID 9582895
    • (E)-3-Methylthiophene-2-carbaldehyde oxime
    • DS-6759
    • 3-Methylthiophene-2-carbaldehydeoxime
    • CS-0452259
    • SCHEMBL11888442
    • (NE)-N-[(3-methylthiophen-2-yl)methylidene]hydroxylamine
    • AKOS008939590
    • A873153
    • STL370894
    • (E)-N-hydroxy-1-(3-methylthiophen-2-yl)methanimine
    • MDL： MFCD00832733
    • Inchi： 1S/C6H7NOS/c1-5-2-3-9-6(5)4-7-8/h2-4,8H,1H3/b7-4+
    • InChI Key： ZZGCONMEXMLKLV-QPJJXVBHSA-N
    • SMILES： S1C=CC(C)=C1/C=N/O

Computed Properties

  • Exact Mass: 141.02500
  • Monoisotopic Mass: 141.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.21
  • Melting Point: No data available
  • Boiling Point: 235.4°C at 760 mmHg
  • Flash Point: 96.2°C
  • Refractive Index: 1.59
  • PSA: 60.83000
  • LogP: 1.86460

3-Methylthiophene-2-carbaldehyde oxime Security Information

3-Methylthiophene-2-carbaldehyde oxime Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methylthiophene-2-carbaldehyde oxime Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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3-Methylthiophene-2-carbaldehyde oxime Production Method

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